Cas no 51146-55-5 (2-Hydroxyibuprofen)

• Product Name: 2-Hydroxyibuprofen
• CAS No: 51146-55-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD08275592
• CID: 367061
• PubChem ID: 10443535
• Update Time: 2025-08-05

2-Hydroxyibuprofen Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)-a-methyl-
• rac 2-Hydroxy Ibuprofen
• 2 Hydroxyibuprofen
• 2-Hydroxyibuprofen
• RAC HYDROXY IBUPROFEN
• 2-[4-(2-hydroxy-2-methylpropyl)phenyl]propanoic acid
• 2-[4-(2-Hydroxy-2-methylpropyl)phenyl]propionic acid
• 2-Hydroxy Ibuprofen
• (±)-2-Hydroxy Ibuprofen
• Hydroxyibuprofen
• Ibuprofen-2-hydroxy
• A-methyl-
• 2-(4-(2-Hydroxy-2-methylpropyl)phenyl)propanoicacid
• 4-(2-hydroxy-2-methylpropyl)-alpha-methyl-benzeneacetic acid
• Benzeneacetic acid,4-(2-hydroxy-2-methylpropyl)-
• 2-(4-(2-Hydroxy-2-methylpropyl)phenyl)propanoic acid
• CHEBI:133197
• Benzeneacetic acid, 4-(2-hydroxy-2-methylpropyl)-alpha-methyl-
• BS-50671
• AKOS022654558
• 2-[4-(2-Hydroxy-2-methylpropyl)phenyl]propanoic Acid (2-Hydroxyibuprofen)
• 4-(3-Hydroxy-2-methylpropyl)-alpha-methyl-benzeneacetic Acid
• 51146-55-5
• UNII-2KHZ9ELM84
• CHEMBL3544495
• Ibuprofen OH
• ()-2-Hydroxy Ibuprofen
• NS00010626
• 2,4'-(2-Hydroxy-2-methylpropyl)phenylpropionic acid
• AM20210044
• EN300-11707660
• 1ST163392
• Hydroxy-ibuprofen, 2-
• FT-0669666
• HY-126121
• SCHEMBL5157269
• 2-[4-(3-Hydroxy-2-methylpropyl)phenyl]propionic acid
• (+/-)-2-Hydroxy Ibuprofen
• rac 2-Hydroxy Ibuprofen-d6
• Ibuprofen-2-hydroxy 100 microg/mL in Acetonitrile
• D83207
• BENZENEACETIC ACID, 4-(2-HYDROXY-2-METHYLPROPYL)-.ALPHA.-METHYL-
• 2KHZ9ELM84
• CS-0090586
• DTXSID30873789
• Q27254872
• rac 2-Hydroxy Ibuprofen-D6-protocol with the exact weight
• MFCD08275592
• 2-Hydroxyibuprofen, VETRANAL(TM), analytical standard
• 4-(2-Hydroxy-2-methylpropyl)-a-methyl-benzeneacetic Acid
• DB-103578

• MDL： MFCD08275592
• Inchi： 1S/C13H18O3/c1-9(12(14)15)11-6-4-10(5-7-11)8-13(2,3)16/h4-7,9,16H,8H2,1-3H3,(H,14,15)
• InChI Key： UJHKVYPPCJBOSG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 222.12600
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 120-1220C
• Boiling Point: 369.4±22.0 °C at 760 mmHg
• Flash Point: 191.4±18.8 °C
• Solubility: Chloroform, Methanol
• PSA: 57.53000
• LogP: 2.18810
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Hydroxyibuprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-Hydroxyibuprofen

2-Hydroxyibuprofen: A Comprehensive Overview

2-Hydroxyibuprofen (CAS No. 51146-55-5) is a derivative of ibuprofen, a widely used nonsteroidal anti-inflammatory drug (NSAID). It has gained attention in recent years due to its unique pharmacological properties and potential applications in the treatment of inflammatory conditions and pain management. This article provides an in-depth analysis of 2-Hydroxyibuprofen, including its chemical structure, pharmacokinetics, therapeutic effects, and the latest research findings.

The chemical structure of 2-Hydroxyibuprofen is characterized by a hydroxyl group (-OH) attached to the second carbon of the ibuprofen backbone. This structural modification introduces distinct physicochemical properties compared to its parent compound, ibuprofen. Recent studies have shown that this modification enhances the drug's solubility and bioavailability, making it a promising candidate for improved therapeutic outcomes.

Pharmacologically, 2-Hydroxyibuprofen exhibits anti-inflammatory and analgesic activities through mechanisms similar to those of ibuprofen, primarily by inhibiting cyclooxygenase (COX) enzymes. However, emerging research suggests that 2-Hydroxyibuprofen may have a more selective inhibitory profile, potentially reducing adverse effects associated with traditional NSAIDs such as gastrointestinal irritation and renal dysfunction.

Recent clinical trials have explored the efficacy of 2-Hydroxyibuprofen in treating conditions such as osteoarthritis and postoperative pain. These studies have demonstrated comparable or superior pain-relieving effects compared to ibuprofen, with fewer side effects reported by patients. The drug's ability to penetrate tissues effectively has also been highlighted as a key factor in its therapeutic success.

In terms of pharmacokinetics, 2-Hydroxyibuprofen is rapidly absorbed after oral administration, with peak plasma concentrations achieved within 1-2 hours. Its half-life is slightly longer than that of ibuprofen, which may contribute to its sustained efficacy over extended periods. Preclinical studies have also indicated that 2-Hydroxyib uprophen has reduced hepatotoxicity compared to other NSAIDs, further supporting its safety profile.

The latest research on 2-Hydroxyibuprophen has focused on its potential applications beyond traditional pain management. For instance, preclinical models have shown promise in using this compound for neuroinflammatory conditions such as Alzheimer's disease and multiple sclerosis. These findings underscore the need for further investigation into the neuroprotective properties of 2-Hydroxyib uprophen.

In conclusion, 2-Hydroxyibuprophen (CAS No. 51146-55-5) represents an exciting advancement in the field of anti-inflammatory therapeutics. With its improved pharmacokinetic profile and potential for reduced side effects, this compound holds significant promise for addressing unmet medical needs in pain management and inflammatory diseases. Ongoing research continues to shed light on its therapeutic potential, paving the way for future clinical applications.